Cas no 17696-73-0 (Methanesulfinic acid)

• Product Name: Methanesulfinic acid
• CAS No: 17696-73-0
• MF: CH₄O₂S
• MW: 80.1062593460083
• CID: 122507
• PubChem ID: 87251
• Update Time: 2025-04-18

Methanesulfinic acid Chemical and Physical Properties

Names and Identifiers

• Methanesulfinic acid(6CI,8CI,9CI)
• Methanesulfonic acid
• Methylsulfinicacid
• DTXSID50170227
• CHEBI:133897
• EN300-42802
• methane sulfinic acid
• InChI=1/CH4O2S/c1-4(2)3/h1H3,(H,2,3
• 17696-73-0
• Methanesulfinic acid (6CI,8CI,9CI)
• DTXSID80902396
• AKOS030229087
• C21398
• Methanesulfinic acid
• methanesulphinic acid
• methylsulfinic acid
• Methanesulfinicacid
• NoName_1638

• Inchi： 1S/CH4O2S/c1-4(2)3/h1H3,(H,2,3)
• InChI Key： XNEFVTBPCXGIRX-UHFFFAOYSA-N
• SMILES： S(C)(=O)O

Computed Properties

• Exact Mass: 79.99320
• Monoisotopic Mass: 79.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.539
• Boiling Point: 256.4°Cat760mmHg
• Flash Point: 108.9°C
• PSA: 56.51000
• LogP: 0.70360